Cas no 2228244-41-3 (1-(2-nitrophenyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(2-nitrophenyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228244-41-3
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• CID: 6611132
• PubChem ID: 165752836
• Update Time: 2025-05-25

1-(2-nitrophenyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-nitrophenyl)-3-oxocyclobutane-1-carbonitrile
• 2228244-41-3
• EN300-1766789

• Inchi： 1S/C11H8N2O3/c12-7-11(5-8(14)6-11)9-3-1-2-4-10(9)13(15)16/h1-4H,5-6H2
• InChI Key： CSAMYGDUOYFYMO-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2C=CC=CC=2[N+](=O)[O-])C1

Computed Properties

• Exact Mass: 216.05349212g/mol
• Monoisotopic Mass: 216.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.7Ų

Additional information on 1-(2-nitrophenyl)-3-oxocyclobutane-1-carbonitrile

Research Briefing on 1-(2-nitrophenyl)-3-oxocyclobutane-1-carbonitrile (CAS: 2228244-41-3)

1-(2-Nitrophenyl)-3-oxocyclobutane-1-carbonitrile (CAS: 2228244-41-3) is a synthetic organic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound features a cyclobutane ring substituted with a nitrophenyl group and a carbonyl functionality, making it a versatile intermediate for the synthesis of more complex molecules. Recent studies have explored its potential applications in drug discovery, particularly as a building block for novel pharmacophores targeting various diseases.

The compound's unique structural attributes, including the presence of a nitrophenyl group and a highly reactive cyano functionality, make it an attractive candidate for further chemical modifications. Researchers have investigated its utility in the development of enzyme inhibitors, particularly those targeting kinases and proteases, which are critical in numerous pathological conditions. The electron-withdrawing nature of the nitro group also enhances the compound's reactivity in nucleophilic substitution reactions, facilitating its incorporation into larger molecular frameworks.

In a recent study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives based on 1-(2-nitrophenyl)-3-oxocyclobutane-1-carbonitrile and evaluated their biological activity against a panel of cancer cell lines. The results indicated moderate to high cytotoxicity, with some derivatives showing selective activity against specific cancer types. Molecular docking studies suggested that these compounds interact with the ATP-binding site of certain kinases, providing a plausible mechanism for their observed effects.

Another area of interest is the compound's potential role in photodynamic therapy (PDT). Preliminary investigations have demonstrated that 1-(2-nitrophenyl)-3-oxocyclobutane-1-carbonitrile can act as a photosensitizer when exposed to specific wavelengths of light, generating reactive oxygen species (ROS) that induce cellular apoptosis. This property is particularly promising for the treatment of superficial tumors and dermatological conditions, where localized light activation can minimize systemic side effects.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Current research efforts are focused on structural modifications to enhance bioavailability and reduce potential toxicity. For instance, replacing the nitro group with other electron-withdrawing groups or incorporating solubilizing moieties has shown preliminary success in improving the compound's drug-like characteristics.

In conclusion, 1-(2-nitrophenyl)-3-oxocyclobutane-1-carbonitrile represents a promising scaffold for the development of novel therapeutic agents. Its versatility as a synthetic intermediate and its demonstrated biological activity make it a valuable subject for further investigation. Future studies should aim to elucidate its mechanism of action in greater detail and explore its potential in combination therapies.